Cas no 2149889-58-5 (1,1,1-trifluoro-4,4-dimethylhexan-2-ol)
1,1,1-trifluoro-4,4-dimethylhexan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-trifluoro-4,4-dimethylhexan-2-ol
- SCHEMBL12218519
- 2149889-58-5
- EN300-1973747
- XQLQXTZZXIQTHP-UHFFFAOYSA-N
-
- Inchi: 1S/C8H15F3O/c1-4-7(2,3)5-6(12)8(9,10)11/h6,12H,4-5H2,1-3H3
- InChI Key: XQLQXTZZXIQTHP-UHFFFAOYSA-N
- SMILES: FC(C(CC(C)(C)CC)O)(F)F
Computed Properties
- Exact Mass: 184.10749958g/mol
- Monoisotopic Mass: 184.10749958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
1,1,1-trifluoro-4,4-dimethylhexan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1973747-0.05g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1973747-0.1g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1973747-0.25g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1973747-0.5g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1973747-1.0g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-1973747-2.5g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1973747-5.0g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 5g |
$2525.0 | 2023-05-26 | ||
| Enamine | EN300-1973747-10.0g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 10g |
$3746.0 | 2023-05-26 | ||
| Enamine | EN300-1973747-1g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1973747-5g |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol |
2149889-58-5 | 5g |
$2235.0 | 2023-09-16 |
1,1,1-trifluoro-4,4-dimethylhexan-2-ol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1,1,1-trifluoro-4,4-dimethylhexan-2-ol
Comprehensive Overview of 1,1,1-trifluoro-4,4-dimethylhexan-2-ol (CAS No. 2149889-58-5)
1,1,1-trifluoro-4,4-dimethylhexan-2-ol (CAS No. 2149889-58-5) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group and the dimethylhexanol backbone makes this compound a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, where fluorinated compounds are prized for their metabolic stability and lipophilicity.
One of the most frequently searched questions about 1,1,1-trifluoro-4,4-dimethylhexan-2-ol revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including fluorination and Grignard reactions, followed by careful purification to achieve high yields and purity. Its CAS No. 2149889-58-5 serves as a critical identifier for researchers looking to source or study this compound. Given the growing demand for fluorinated building blocks, this compound aligns with trends in green chemistry and sustainable synthesis.
Another hot topic in the scientific community is the role of fluorinated alcohols in medicinal chemistry. 1,1,1-trifluoro-4,4-dimethylhexan-2-ol is no exception, as its structural features make it a candidate for probing enzyme interactions or designing bioactive molecules. Its lipophilic nature and ability to influence hydrogen bonding networks are particularly valuable in drug design, addressing challenges like bioavailability and target selectivity. These attributes have led to increased searches for "fluorinated alcohol applications" and "CAS 2149889-58-5 uses" across academic and industrial databases.
From an industrial perspective, 1,1,1-trifluoro-4,4-dimethylhexan-2-ol is also explored for its potential in material science. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance coatings and polymers. Searches for "fluorinated hexanol derivatives" often highlight this compound's relevance in developing advanced materials with tailored properties. Its CAS No. 2149889-58-5 is frequently referenced in patents and technical literature, underscoring its commercial and scientific importance.
In summary, 1,1,1-trifluoro-4,4-dimethylhexan-2-ol (CAS No. 2149889-58-5) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its multifaceted applications, from pharmaceuticals to materials, reflect broader trends in the demand for fluorinated intermediates. As research continues to uncover new uses for this compound, its prominence in both academic and industrial settings is likely to grow, making it a subject of ongoing interest and innovation.
2149889-58-5 (1,1,1-trifluoro-4,4-dimethylhexan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)